methyl 2-{1-[N-(3-chlorophenyl)carbamoyl]-3-oxopiperazin-2-yl}acetate

Specification

• Molecular Formula: C14H16ClN3O4
• Molecular Weight: 325.75 g/mol
• IUPAC Name: methyl 2-[1-[(3-chlorophenyl)carbamoyl]-3-oxopiperazin-2-yl]acetate
• Standard InChI: InChI=1S/C14H16ClN3O4/c1-22-12(19)8-11-13(20)16-5-6-18(11)14(21)17-10-4-2-3-9(15)7-10/h2-4,7,11H,5-6,8H2,1H3,(H,16,20)(H,17,21)
• Standard InChI Key: AKNJCOZKDYDDMB-UHFFFAOYSA-N
• SMILES: COC(=O)CC1C(=O)NCCN1C(=O)NC2=CC(=CC=C2)Cl
• Canonical SMILES: COC(=O)CC1C(=O)NCCN1C(=O)NC2=CC(=CC=C2)Cl

Introduction

Synthesis and Preparation

The synthesis of similar piperazine derivatives often involves the reaction of piperazine with appropriate carbamoyl chlorides or isocyanates in the presence of a base. For methyl 2-{1-[N-(3-chlorophenyl)carbamoyl]-3-oxopiperazin-2-yl}acetate, the synthesis might involve a multi-step process starting from piperazine-2-carboxylic acid or its derivatives.

Biological Activities

Piperazine derivatives are known for their diverse biological activities, including:

• Anti-inflammatory Activity: Some piperazine compounds have shown potential as anti-inflammatory agents by inhibiting enzymes like COX-2 or 5-LOX.

• Anticancer Activity: Certain derivatives exhibit cytotoxic effects against cancer cell lines, though specific data for this compound is not available.

• Cardiovascular Effects: Piperazine compounds have been explored for their cardiovascular benefits, though detailed studies on this specific compound are lacking.

Research Findings and Future Directions

While specific research findings on methyl 2-{1-[N-(3-chlorophenyl)carbamoyl]-3-oxopiperazin-2-yl}acetate are not available, studies on similar compounds suggest potential applications in pharmaceuticals. Future research should focus on synthesizing this compound and evaluating its biological activities through in vitro and in vivo studies.